Cas no 63094-56-4 (4-Methylthio-3-(trifluoromethyl)aniline)

4-Methylthio-3-(trifluoromethyl)aniline structure
63094-56-4 structure
Product Name:4-Methylthio-3-(trifluoromethyl)aniline
CAS No:63094-56-4
MF:C8H8F3NS
MW:207.216031074524
MDL:MFCD04972923
CID:90212
PubChem ID:21904685
Update Time:2025-04-18

4-Methylthio-3-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

    • 4-(Methylthio)-3-(trifluoromethyl)aniline
    • 4-Methyl-3-(Trifluoromethyl)Aniline
    • 4-Methylthio-3-(trifluoromethyl)aniline
    • 4-methylsulfanyl-3-(trifluoromethyl)aniline
    • 3-(trifluoromethyl)-4-(methylthio)aniline
    • 4-(methylsulfanyl)-3-(trifluoromethyl)aniline
    • 4-methylsulfanyl-3-trifluoromethyl-phenylamine
    • 4-Methylthio-3-trifluormethylanilin
    • CS-0326785
    • FT-0640872
    • AKOS005254827
    • DTXSID00619818
    • 4-methylsulfanyl-3-trifluoromethylaniline
    • SCHEMBL382091
    • 4-methylsulfanyl-3-trifluoromethylphenylamine
    • A834212
    • Benzenamine, 4-(methylthio)-3-(trifluoromethyl)-
    • MFCD04972923
    • 63094-56-4
    • SB77814
    • STL554378
    • BBL100584
    • DB-054405
    • MDL： MFCD04972923
    • Inchi： 1S/C8H8F3NS/c1-13-7-3-2-5(12)4-6(7)8(9,10)11/h2-4H,12H2,1H3
    • InChI Key： MBBRGNWOSWJCGG-UHFFFAOYSA-N
    • SMILES： S(C)C1C=CC(=CC=1C(F)(F)F)N

Computed Properties

  • Exact Mass: 207.03300
  • Monoisotopic Mass: 207.033
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.6
  • Topological Polar Surface Area: 51.3A^2

Experimental Properties

  • Color/Form: Yellow crystalline powder
  • Density: 1.328
  • Melting Point: 58-60°C
  • Boiling Point: 266.451 °C at 760 mmHg
  • Flash Point: 114.946 °C
  • Refractive Index: 1.528
  • PSA: 51.32000
  • LogP: 3.59070
  • Solubility: Insoluble in water

4-Methylthio-3-(trifluoromethyl)aniline Security Information

  • Hazardous Material transportation number：UN2811
  • Hazard Category Code： 20/21/22-36/37/38
  • Safety Instruction： S26-S36-S37-S39
  • Hazardous Material Identification： Xi
  • Packing Group：III
  • Hazard Level：6.1
  • HazardClass：6.1
  • PackingGroup：III
  • Safety Term：6.1
  • Packing Group：III
  • Risk Phrases：R20/21/22

4-Methylthio-3-(trifluoromethyl)aniline Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-Methylthio-3-(trifluoromethyl)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
021360-5g
4-Methylthio-3-(trifluoromethyl)aniline
 63094-56-4 98%
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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4-Methylthio-3-(trifluoromethyl)aniline
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 502.0CNY 2021-07-05
TRC
M224355-250mg
4-Methylthio-3-(trifluoromethyl)aniline
 63094-56-4
250mg
 $ 50.00 2022-06-04
TRC
M224355-500mg
4-Methylthio-3-(trifluoromethyl)aniline
 63094-56-4
500mg
 $ 70.00 2022-06-04
TRC
M224355-2.5g
4-Methylthio-3-(trifluoromethyl)aniline
 63094-56-4
2.5g
 $ 295.00 2022-06-04
abcr
AB148318-5 g
4-Methylthio-3-(trifluoromethyl)aniline, 98%; .
 63094-56-4 98%
5g
 €238.00 2022-09-01
eNovation Chemicals LLC
D519102-1g
4-(Methylthio)-3-(trifluoroMethyl)aniline
 63094-56-4 97%
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 $395 2024-05-24
eNovation Chemicals LLC
D519102-5g
4-(Methylthio)-3-(trifluoroMethyl)aniline
 63094-56-4 97%
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 $810 2024-05-24

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